Cas no 3458-72-8 (Citric acid triammonium)

• Product Name: Citric acid triammonium
• CAS No: 3458-72-8
• MF: C₆H₁₇N₃O₇
• MW: 243.2151
• MDL: MFCD00013068
• CID: 44178
• PubChem ID: 24890533
• Update Time: 2025-11-01

Citric acid triammonium Chemical and Physical Properties

Names and Identifiers

• AMMONIUM CITRATE
• AMMONIUM CITRATE, DIBASIC
• AMMONIUM HYDROGENCITRATE
• CITRIC ACID AMMONIUM SALT
• CITRIC ACID, AMMONIUM SALT, DIBASIC
• CITRIC ACID, DIAMMONIUM
• CITRIC ACID, DIAMMONIUM, DIBASIC
• CITRIC ACID DIAMMONIUM SALT
• DI-AMMONIUM HYDROGEN CITRATE
• 2,3-propanetricarboxylicacid,2-hydroxy-triammoniumsalt
• Ammonium citrate tribasic anhydrous
• Tri-AmmoniumCitrateGr
• AmmoniumCitrateTribasicC6H17N3O7
• Tri-AmmoniumCitrateExtraPure
• Tri-Ammoniumcitrat
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, triammonium salt
• 2-Hydroxy-1,2,3-propanetricarboxylic acid triammonium salt
• Triammonium citrate
• Ammonium Cltrate tribasic
• Ammonium Citrate Tribasic
• Ammonium Citarte
• 2-Hydroxy-1,2,3-prop
• citric acid,triammonium compo
• Citric Acid,Triammonium Salt
• Citronensaeure,Triammonium-Verbindung
• tri-ammonium citrate
• Triammonium citrate 99-1
• triammonium citrate ammonium citrate ammonium citrate tribasic
• 柠檬酸铵
• Ammonium citrate (3:1)
• Citric acid triammonium salt
• J90A52459R
• triammonium 2-hydroxypropane-1,2,3-tricarboxylate
• tri(azaniumyl) 2-hydroxypropane-1,2,3-tricarboxylate
• 2-hydroxy-1,2,3-propanetricarboxylic acid, ammonium salt (1:3)
• AMMON
• Citric acid triammonium
• Ammonium Citrate Tribasic,99%
• ammonium citrate 、Triammonium citrate
• DB-048656
• UNII-J90A52459R
• AKOS009158559
• INS-380
• AMMONIUM CITRATE [MART.]
• DTXSID10889469
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, ammonium salt (1:3)
• 3458-72-8
• E-380
• ammonium 2-hydroxypropane-1,2,3-tricarboxylate
• CHEBI:63037
• Citrate (Triammonium)
• EINECS 222-394-5
• EN300-31444
• triazanium;2-hydroxypropane-1,2,3-tricarboxylate
• AMMONIUM CITRATE, TRIBASIC [FCC]
• C6H17N3O7
• Citric acid, ammonium salt
• INS NO.380
• AMMONIUM CITRATE, TRIBASIC
• 2-Hydroxy-1,2,3-propanetricarboxylicacidtriammoniumsalt
• NS00083372

• MDL： MFCD00013068
• Inchi： 1S/C6H8O7.3H3N/c7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);3*1H3
• InChI Key： YWYZEGXAUVWDED-UHFFFAOYSA-N
• SMILES： O([H])C(C(=O)[O-])(C([H])([H])C(=O)[O-])C([H])([H])C(=O)[O-].[N+]([H])([H])([H])[H].[N+]([H])([H])([H])[H].[N+]([H])([H])([H])[H]

Computed Properties

• Exact Mass: 243.10700
• Monoisotopic Mass: 243.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 144

Experimental Properties

• Color/Form: Not determined
• Density: 1 g/mL at 25 °C(lit.)
• Melting Point: 185 °C (dec.) (lit.)
• Boiling Point: 100 °C(lit.)
• Flash Point: 155.2 °C
• Refractive Index: 1.583
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: Soluble in water. Slightly soluble in alcohol.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 141.85000
• LogP: -0.27680
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble

Citric acid triammonium Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8
• RTECS：GE7545000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives
• Other Chemical Reagents

Additional information on Citric acid triammonium

Citric acid triammonium: A Comprehensive Overview of its Chemical Properties and Applications

Citric acid triammonium, with the CAS number 3458-72-8, is a significant compound in the field of chemical and pharmaceutical research. This compound, also known as ammonium citrate tribasic, has garnered considerable attention due to its versatile applications and unique chemical properties. The structure of citric acid triammonium consists of three ammonium ions coordinated with a citrate anion, forming a stable and water-soluble complex. This intricate molecular arrangement contributes to its wide range of uses in various industries, particularly in pharmaceuticals, food additives, and chemical synthesis.

The chemical formula for citric acid triammonium can be represented as (NH₄)₃C₆H₅O₇. This formula highlights its composition, which includes three ammonium groups (NH₄⁺) and one citrate group (C₆H₅O₇⁻). The citrate ion is a tricarboxylic acid derivative of citric acid, renowned for its role in biological systems as an intermediate in the Krebs cycle. The ammonium groups enhance the compound's solubility in water, making it an excellent candidate for aqueous-based formulations and solutions.

In recent years, citric acid triammonium has been extensively studied for its potential applications in drug delivery systems. Its ability to form stable complexes with various bioactive molecules has made it a valuable component in developing novel pharmaceutical formulations. For instance, research has demonstrated its efficacy in enhancing the solubility and bioavailability of poorly water-soluble drugs. This property is particularly crucial in oncology, where poor solubility often limits the effectiveness of certain chemotherapeutic agents. By incorporating citric acid triammonium into drug formulations, researchers aim to improve therapeutic outcomes and patient compliance.

Moreover, citric acid triammonium has found applications in the food industry as a flavor enhancer and stabilizer. Its natural tart flavor profile makes it a preferred choice for food manufacturers seeking to add a refreshing taste to their products without compromising on safety or quality. Additionally, its chelating properties help in preventing metal ion contamination in food products, thereby ensuring their freshness and nutritional value.

From a chemical synthesis perspective, citric acid triammonium serves as a versatile intermediate in organic reactions. Its ability to act as both a ligand and a catalyst allows chemists to design complex synthetic pathways efficiently. Recent studies have explored its use in polymer chemistry, where it aids in the formation of cross-linked networks with enhanced mechanical properties. These advancements underscore the compound's significance beyond traditional pharmaceuticals and food additives.

The environmental impact of citric acid triammonium is another area of growing interest. As industries strive to adopt greener practices, researchers are investigating methods to produce this compound using sustainable processes. For example, biotechnological approaches have been developed to synthesize citric acid triammonium from renewable resources, reducing reliance on synthetic chemicals. Such innovations align with global efforts to minimize environmental footprints while maintaining high standards of product quality.

In conclusion, citric acid triammonium (CAS number 3458-72-8) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties make it an invaluable asset in pharmaceutical development, food science, and chemical manufacturing. As research continues to uncover new uses and optimize production methods, the significance of this compound is set to grow even further. The ongoing exploration of its potential benefits underscores its importance as a cornerstone in modern chemistry and industry.